N-(2,3-dimethylphenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H18N4O2S/c1-11-6-4-8-14(13(11)3)19-15(23)10-25-17-20-16-12(2)7-5-9-22(16)18(24)21-17/h4-9H,10H2,1-3H3,(H,19,23)
• InChI Key: DIMRARGKPSBBPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC(=O)N3C=CC=C(C3=N2)C)C
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• CAS No.: 896339-36-9

Description

N-(2,3-dimethylphenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications

Biological Screening and Fingerprint Applications

N-(2,3-dimethylphenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide and its derivatives have been explored for various biological activities, including antibacterial, antifungal, and anthelmintic properties. Some compounds within this class have shown significant activity against these biological targets. Additionally, their potential in latent fingerprint detection on various surfaces has been investigated, showcasing their versatility in forensic science (Khan et al., 2019).

Synthesis and Transformation

The compound's derivatives have been synthesized and characterized, with some showing promising yields and others undergoing unique transformations. For instance, derivatives have been converted into 1,3,5-triazine-2,4,6-trione derivatives through cyclic transformation processes, highlighting their chemical versatility and the potential for further pharmacological exploration (Chau et al., 1997).

Antimicrobial Activity

Some derivatives have been specifically designed and synthesized with antimicrobial objectives in mind. These compounds have been tested for their efficacy against a range of microbial agents, indicating their potential use in developing new antimicrobial therapies. The research into these compounds' biological activities is crucial for the ongoing search for new drugs to combat resistant microbial strains (Bondock et al., 2008).

Herbicide Uptake and Translocation

The study of similar compounds, such as Diphenamid, has provided insights into the mechanisms of herbicide uptake and translocation within plants. This research has implications for agricultural practices, particularly in understanding how certain compounds can affect plant growth and development, potentially leading to the development of more effective herbicidal formulations (Nishimoto & Warren, 1971).